Cas no 127754-84-1 (1H-Pyrrole-3-carboxylic acid, 1-pentadecyl-)

• Product Name: 1H-Pyrrole-3-carboxylic acid, 1-pentadecyl-
• CAS No: 127754-84-1
• MF: C₂₀H₃₅NO₂
• MW: 321.497406244278
• CID: 1221870
• Update Time: 2024-08-05

1H-Pyrrole-3-carboxylic acid, 1-pentadecyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-pentadecyl-

• Inchi： 1S/C20H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-21-17-15-19(18-21)20(22)23/h15,17-18H,2-14,16H2,1H3,(H,22,23)
• InChI Key： NTKJVZWUCIDWGK-UHFFFAOYSA-N
• SMILES： N1(CCCCCCCCCCCCCCC)C=CC(C(O)=O)=C1

Computed Properties

• Exact Mass: 321.26695

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 455.8±18.0 °C(Predicted)
• PSA: 31.23
• pka: 5.09±0.10(Predicted)